1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride

• IUPAC Name: 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride
• InChI: InChI=1S/C6H4ClF3N2O/c1-12-2-3(5(7)13)4(11-12)6(8,9)10/h2H,1H3
• InChI Key: KFKVECZQALNWSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)C(=O)Cl
• Molecular Formula: C6H4ClF3N2O
• DSSTOX Substance ID: DTXSID70383231
• Molecular Weight: 212.56 g/mol
• CAS No.: 126674-98-4

Description

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C6H4ClF3N2O and its molecular weight is 212.56 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

• This compound is used in the synthesis of heterocyclic analogues like 1H-Pyrano[2,3-c:6,5-c]dipyrazol-4(7H)-ones, where it reacts with 2-pyrazolin-5-ones to form 4-heteroaroylpyrazol-5-ols. These compounds are of interest due to their detailed NMR spectroscopic investigations (Datterl, Tröstner, Kucharski, & Holzer, 2010).

Preparation of Nitrogen-heterocycles

• It has been utilized in the preparation of nitrogen-heterocycles such as 1-methyl-3-phenyl-1H-1,2,4-triazoles and -pyrazoles, indicating its versatility in forming structurally diverse compounds (Ito, Tanaka, Kakehi, Fukuyama, Osawa, & Sayo, 1983).

Catalyst in Chemical Reactions

• This compound is a crucial component in catalytic processes, like the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s via tandem Knoevenagel–Michael reactions, showcasing its role in facilitating complex chemical transformations (Moosavi‐Zare, Zolfigol, Zarei, Zare, Khakyzadeh, & Hasaninejad, 2013).

Synthesis of Functionalized Pyrazoles

• Research shows its application in synthesizing pyrazoles with various functionalized substituents, demonstrating its utility in producing compounds with potential applications in material science and pharmaceuticals (Grotjahn, Van, Combs, Lev, Schneider, Rideout, Meyer, Hernandez, & Mejorado, 2002).

Formation of Complex Organic Structures

• Studies have also utilized this compound in the formation of complex organic structures, like ethyl 3-(4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxamido)-2-cyano-3-(4-fluorophenyl)acrylate, demonstrating its role in organic synthesis and structural chemistry (Zhang, Zhang, & Liu, 2007).

Antimicrobial and Anticancer Research

• In the field of biomedical research, this compound is used in synthesizing derivatives with potential antimicrobial and anticancer properties, indicating its significance in medicinal chemistry (Bhat, Nagaraja, Kayarmar, Peethamber, & MohammedShafeeulla, 2016).

Safety and Hazards

The safety data sheet for a related compound, 1-Methyl-3-trifluoromethyl-1H-pyrazole, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Mode of Action

It is known that pyrazole derivatives can interact with their targets through various mechanisms, such as inhibiting or activating enzymatic activity, modulating receptor function, or disrupting cellular processes .

Biochemical Pathways

Pyrazole derivatives can influence a variety of biochemical pathways depending on their specific targets .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .

Synthesis routes and methods

Procedure details

To 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (3.00 g, 15.5 mmol) suspended in dichloromethane was added oxalyl chloride (2.24 g, 17.8 mmol) and dimethylformamide (one drop). The reaction mixture was stirred at room temperature until bubbling stopped at which point the organic solution was evaporated in vacuo to obtain 3.25 g (99%) of the title compound.

Customer Q & A

Q1: What is significant about the synthesis method described in the research article?

A1: The research focuses on optimizing the synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride for industrial production. The authors achieved a total yield of 46.8% through a four-step process involving acylation, cyclization, hydrolysis, and chlorination. [] This improved yield and simplified procedure are particularly relevant for large-scale manufacturing.

Q2: How was the purity of the synthesized 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid determined?

A2: The researchers utilized High-Performance Liquid Chromatography (HPLC) to determine the purity of the synthesized 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, which was found to be 96.1%. []